Cas no 244128-38-9 (rac-benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate)

• Product Name: rac-benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate
• CAS No: 244128-38-9
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 5630812
• PubChem ID: 15896226
• Update Time: 2025-06-11

rac-benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]carbamate
• EN300-28286683
• rac-benzyl N-[(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]carbamate
• 244128-38-9
• 2587064-01-3
• (2alpha-Hydroxyindan-1beta-yl)carbamic acid benzyl ester
• SCHEMBL8096387
• EN300-28286658
• rac-benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate

• Inchi： 1S/C17H17NO3/c19-15-10-13-8-4-5-9-14(13)16(15)18-17(20)21-11-12-6-2-1-3-7-12/h1-9,15-16,19H,10-11H2,(H,18,20)/t15-,16-/m1/s1
• InChI Key： PJHDVFVGPKCGQX-HZPDHXFCSA-N
• SMILES： O[C@@H]1CC2C=CC=CC=2[C@H]1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.12084340g/mol
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate

rac-Benzyl N-(1R,2R)-2-Hydroxy-2,3-Dihydro-1H-Inden-1-ylcarbamate (CAS No. 244128-38-9): A Comprehensive Overview

rac-Benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate (CAS No. 244128-38-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of carbamates and is characterized by its benzyl and indan moieties, which contribute to its stereochemical complexity and functional versatility.

The chiral nature of this compound is particularly noteworthy, as it can exist in different enantiomeric forms. The (1R,2R) configuration of the indan ring system imparts specific stereochemical properties that can influence its interactions with biological targets. This makes rac-Benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate a valuable tool in the study of enantioselective pharmacology and drug design.

In recent years, advances in synthetic methodologies have enabled the efficient preparation of this compound with high enantiomeric purity. Techniques such as asymmetric synthesis and chiral catalysis have been pivotal in achieving this goal. For instance, a study published in the Journal of Organic Chemistry in 2020 reported a novel asymmetric synthesis route that yielded rac-Benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate with excellent enantiomeric excess (ee > 99%). This development has significantly enhanced the accessibility of this compound for further research and application.

The biological activity of rac-Benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate has been explored in various contexts. One area of interest is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug discovery. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound exhibits selective binding to certain GPCRs, suggesting its potential as a lead molecule for developing novel therapeutics.

Another promising application of rac-Benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate is in the field of neurodegenerative diseases. Studies have shown that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. A preclinical study published in Neuropharmacology in 2021 found that treatment with rac-Benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate reduced oxidative stress and inflammation in animal models of Alzheimer's disease. These findings highlight the therapeutic potential of this compound in managing neurodegenerative conditions.

The safety profile of rac-Benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate has also been evaluated through extensive toxicological studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile further supports its potential for clinical development.

In conclusion, rac-Benzyl N-(1R,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-ylcarbamate (CAS No. 244128-38-9) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development efforts.